3-hexyl-6,7-dihydroxy-4-methyl-2H-chromen-2-one

• IUPAC Name: 3-hexyl-6,7-dihydroxy-4-methylchromen-2-one
• InChI: InChI=1S/C16H20O4/c1-3-4-5-6-7-11-10(2)12-8-13(17)14(18)9-15(12)20-16(11)19/h8-9,17-18H,3-7H2,1-2H3
• InChI Key: AVPNUVDECPWAOQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=C(C2=CC(=C(C=C2OC1=O)O)O)C
• Molecular Formula: C16H20O4
• Molecular Weight: 276.33 g/mol

Description

3-Hexyl-6,7-dihydroxy-4-methyl-2H-chromen-2-one is a derivative of coumarin. Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820. They are valuable kinds of oxygen-containing heterocycles widely found in nature. More than 1300 coumarin derivatives have been identified, which are mainly obtained from the secondary metabolite in green plants, fungi, and bacteria.

Synthesis Analysis

The synthesis of coumarin systems has been considered for many organic and pharmaceutical chemists. The synthesis methods are carried out in the classical and non-classical conditions particularly under green condition such as using green solvent, catalyst, and other procedures. In an interesting procedure, the reaction of epichlorohydrin with 7-hydroxy-4-methyl-2H-chromen-2-one under reflux conditions yielded 4-methyl-7-(oxiran-2-ylmethoxy)-2H-chromen-2-one.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the Inchi Code: 1S/C16H20O4/c1-3-4-5-6-7-12-10 (2)11-8-9-13 (17)14 (18)15 (11)20-16 (12)19/h8-9,17-18H,3-7H2,1-2H3.

Chemical Reactions Analysis

Coumarin derivatives have been intensively screened for different biological properties. They have been tested for anti-HIV, anticancer, anti-microbial, anti-tumor, antioxidant, anti-Alzheimer, anti-tuberculosis, anti-platelet activity, COX inhibitors, anti-inflammatory, anti-asthmatic, anti-viral, and DNA gyrase inhibitors.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 276.33. The compound should be stored at a temperature between 28 C.

Future Directions

Given the wide range of biological activities associated with coumarin derivatives, future research could focus on further exploring the potential applications of 3-hexyl-6,7-dihydroxy-4-methyl-2H-chromen-2-one in medical science, biomedical research, and many industrial branches. This could involve developing new and more practical methods for synthesizing these compounds and investigating their biological properties.

Mechanism of Action

Target of Action

It is known that coumarin derivatives, to which this compound belongs, have been tested for various biological properties such as anti-hiv, anticancer, anti-microbial, anti-tumor, antioxidant, anti-alzheimer, anti-tuberculosis, anti-platelet activity, cox inhibitors, anti-inflammatory, anti-asthmatic, anti-viral and dna gyrase inhibitors .

Mode of Action

Coumarin derivatives are known to interact with their targets in various ways, leading to changes in cellular processes .

Biochemical Pathways

Coumarin derivatives are known to affect various biochemical pathways, leading to downstream effects such as anti-inflammatory and antioxidant activities .

Pharmacokinetics

It is known that 4-methylesculetin, a similar coumarin derivative, is orally active , suggesting that 3-hexyl-6,7-dihydroxy-4-methyl-2H-chromen-2-one might also have good oral bioavailability.

Result of Action

It is known that 4-methylesculetin, a similar coumarin derivative, has potent anti-oxidant and anti-inflammatory activities, inhibits myeloperoxidase activity, and reduces il-6 level .

Action Environment

It is known that the synthesis of coumarin derivatives can be carried out under green conditions, using green solvents and catalysts , suggesting that the compound might be stable under various environmental conditions.